Cas no 1914-12-1 (9,9''-bicarbazole)
9,9''-bicarbazole structure
Product Name:9,9''-bicarbazole
CAS No:1914-12-1
MF:C24H16N2
MW:332.397245407104
CID:907788
PubChem ID:225994
Update Time:2025-04-19
9,9''-bicarbazole Chemical and Physical Properties
Names and Identifiers
-
- 9,9''-bicarbazole
- NSC15917
- 9,9'-Bi-9H-carbazole
- 9,9-Bicarbazole
- 9,9'-bicarbazyl
- 9,9'-biscarbazyl
- carbazole N,N-dimer
- N,N'-biscarbazolyl
- FGH14E7U0W
- UNII-FGH14E7U0W
- N,N'-DICARBAZYL
- 9,9'-DICARBAZYL
- Dicarbazyl
- NSC-15917
- DTXSID40172654
- 9-carbazol-9-ylcarbazole
- SCHEMBL10617464
- 9,9'-Bicarbazole
- N,N'-BICARBAZYL
- NSC 15917
- 9,9'-bis[9H-carbazole]
- G69028
- WYGGOFSDWWYNJD-UHFFFAOYSA-N
- AK-830/13217153
- 1914-12-1
- DTXCID3095145
-
- Inchi: 1S/C24H16N2/c1-5-13-21-17(9-1)18-10-2-6-14-22(18)25(21)26-23-15-7-3-11-19(23)20-12-4-8-16-24(20)26/h1-16H
- InChI Key: WYGGOFSDWWYNJD-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2C2=CC=CC=C12)N1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 332.13100
- Monoisotopic Mass: 332.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 9.9Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 579.9°C at 760 mmHg
- Flash Point: 304.5°C
- Refractive Index: 1.714
- PSA: 9.86000
- LogP: 6.21380
9,9''-bicarbazole Security Information
- Hazard Category Code: 22-41
-
Hazardous Material Identification:
9,9''-bicarbazole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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